Cas no 1248366-32-6 (2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile)

• Product Name: 2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile
• CAS No: 1248366-32-6
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• CID: 6792704
• PubChem ID: 21988826
• Update Time: 2025-07-28

2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• A921335
• GGWRDOXSJFCSPS-UHFFFAOYSA-N
• 1248366-32-6
• 2-Chloro-2-(4-(trifluoromethyl)phenyl)acetonitrile
• AKOS011225101

• Inchi： 1S/C9H5ClF3N/c10-8(5-14)6-1-3-7(4-2-6)9(11,12)13/h1-4,8H
• InChI Key： GGWRDOXSJFCSPS-UHFFFAOYSA-N
• SMILES： ClC(C#N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 219.0062613g/mol
• Monoisotopic Mass: 219.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų